Cas no 916420-65-0 (3,6-Dichloro-2-fluorobenzonitrile)

• Product Name: 3,6-Dichloro-2-fluorobenzonitrile
• CAS No: 916420-65-0
• MF: C₇H₂Cl₂FN
• MW: 190.001883029938
• MDL: MFCD09025385
• CID: 1970389
• PubChem ID: 46737551
• Update Time: 2025-10-30

3,6-Dichloro-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-2-fluoro-benzonitrile
• 3,6-DICHLORO-2-FLUOROBENZONITRILE
• 3,6-Dichloro-2-fluorobenzonitrile (ACI)
• DB-151163
• DTXSID701299019
• AKOS006283919
• JS-4619
• MFCD09025385
• 2,5-DICHLORO-6-FLUOROBENZONITRILE
• CS-0207518
• 916420-65-0
• 3,6-Dichloro-2-fluorobenzonitrile

• MDL： MFCD09025385
• Inchi： 1S/C7H2Cl2FN/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H
• InChI Key： KMFBXAUBFQGZAW-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=CC=C(Cl)C=1F

Computed Properties

• Exact Mass: 188.9548326g/mol
• Monoisotopic Mass: 188.9548326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,6-Dichloro-2-fluorobenzonitrile

3,6-Dichloro-2-fluorobenzonitrile (CAS No. 916420-65-0): An Overview of Its Properties, Applications, and Recent Research

3,6-Dichloro-2-fluorobenzonitrile (CAS No. 916420-65-0) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This aromatic nitrile derivative is characterized by its unique molecular structure, which includes two chlorine atoms and one fluorine atom substituted on a benzene ring. The presence of these halogen substituents imparts specific chemical and physical properties that make 3,6-dichloro-2-fluorobenzonitrile a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3,6-dichloro-2-fluorobenzonitrile is C₈H₃Cl₂FNO, and its molecular weight is approximately 214.97 g/mol. The compound is a colorless to pale yellow solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 3,6-dichloro-2-fluorobenzonitrile serves as an important building block for the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of antifungal agents, anticancer drugs, and anti-inflammatory compounds. The presence of the nitrile group allows for various functional group transformations, such as hydrolysis to form carboxylic acids or reduction to form amines, which can be further modified to create a wide array of bioactive molecules.

Recent research has also explored the potential of 3,6-dichloro-2-fluorobenzonitrile in the development of novel agrochemicals. Studies have shown that compounds derived from this nitrile can exhibit potent herbicidal and insecticidal activities. For example, a study published in the Journal of Agricultural and Food Chemistry reported that a series of derivatives synthesized from 3,6-dichloro-2-fluorobenzonitrile demonstrated significant herbicidal activity against both broadleaf and grass weeds. This finding highlights the potential of this compound as a starting material for the development of new agricultural products.

The synthetic versatility of 3,6-dichloro-2-fluorobenzonitrile has also been leveraged in the field of materials science. Researchers have investigated its use in the synthesis of advanced polymers and coatings with improved thermal stability and mechanical properties. A recent study published in Polymer Chemistry demonstrated that copolymers containing units derived from 3,6-dichloro-2-fluorobenzonitrile exhibited enhanced thermal stability compared to traditional polymers. This property makes these materials suitable for high-performance applications in industries such as aerospace and electronics.

In addition to its synthetic applications, 3,6-dichloro-2-fluorobenzonitrile has been studied for its environmental impact. Research has focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial processes. A study published in Environmental Science & Technology reported that under certain conditions, 3,6-dichloro-2-fluorobenzonitrile can be biodegraded by specific bacterial strains. This finding suggests that proper management practices can minimize its environmental impact.

The safety profile of 3,6-dichloro-2-fluorobenzonitrile is an important consideration for its industrial use. While it is not classified as a hazardous substance under current regulations, appropriate handling procedures should be followed to ensure worker safety. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in work areas.

In conclusion, 3,6-dichloro-2-fluorobenzonitrile (CAS No. 916420-65-0) is a multifaceted compound with significant potential in various industries. Its unique chemical structure and versatile synthetic properties make it an invaluable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in the chemical sciences.